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Compound of Interest

Compound Name:
Methyl 2-amino-4-

methoxynicotinate

Cat. No.: B8131930 Get Quote

This document provides a detailed overview of the fundamental physicochemical properties of

Methyl 2-amino-4-methoxynicotinate, a compound of interest for researchers, scientists, and

professionals in the field of drug development.

Physicochemical Data
The core molecular attributes of Methyl 2-amino-4-methoxynicotinate are summarized in the

table below. This data is essential for a variety of experimental and computational applications,

including reaction stoichiometry, analytical characterization, and molecular modeling.

Property Value Source

Molecular Formula C8H10N2O3 PubChem[1]

Molecular Weight 182.18 g/mol PubChem[1]

This foundational data serves as a critical reference point for any research or development

activities involving this compound.

Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (molecular

formula), and its molar mass (molecular weight) is a fundamental concept in chemistry. The
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following diagram illustrates this logical connection.

Methyl 2-amino-4-methoxynicotinate Molecular Formula C8H10N2O3 Molecular Weight 182.18 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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